Cas no 68435-53-0 (Urea, N-phenyl-N'-2-quinolinyl-)

68435-53-0 structure
Product name:Urea, N-phenyl-N'-2-quinolinyl-
Urea, N-phenyl-N'-2-quinolinyl- Chemical and Physical Properties
Names and Identifiers
-
- Urea, N-phenyl-N'-2-quinolinyl-
- 1-phenyl-3-quinolin-2-ylurea
- SMR000567528
- 68435-53-0
- CCG-239544
- MLS001181784
- CHEMBL1351104
- HMS2871E19
- Oprea1_439175
- DTXSID10384621
-
- Inchi: InChI=1S/C16H13N3O/c20-16(17-13-7-2-1-3-8-13)19-15-11-10-12-6-4-5-9-14(12)18-15/h1-11H,(H2,17,18,19,20)
- InChI Key: AQKFDYCJMPYKGG-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)NC(=O)NC2=NC3=CC=CC=C3C=C2
Computed Properties
- Exact Mass: 263.10599
- Monoisotopic Mass: 263.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 54.02
Urea, N-phenyl-N'-2-quinolinyl- Related Literature
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1. Transformation details of poly(acrylonitrile) to poly(amidoxime) during the amidoximation process†Dadong Shao,Guangshun Hou,Fangting Chi,Xirui Lu,Xuemei Ren RSC Adv., 2021,11, 1909-1915
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Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
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Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
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Luisa D'Urso,Cristina Satriano,Giuseppe Forte,Giuseppe Compagnini,Orazio Puglisi Phys. Chem. Chem. Phys., 2012,14, 14605-14610
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Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
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